Cas no 1823363-18-3 (6-Amino-2-methoxyquinazoline-4-carbonitrile)

• Product Name: 6-Amino-2-methoxyquinazoline-4-carbonitrile
• CAS No: 1823363-18-3
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 5713146
• PubChem ID: 73554697
• Update Time: 2025-05-21

6-Amino-2-methoxyquinazoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-methoxyquinazoline-4-carbonitrile
• 1823363-18-3
• 4-Quinazolinecarbonitrile, 6-amino-2-methoxy-

• Inchi： 1S/C10H8N4O/c1-15-10-13-8-3-2-6(12)4-7(8)9(5-11)14-10/h2-4H,12H2,1H3
• InChI Key： LQCRORMKUMKNMY-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(C#N)=C2C=C(C=CC2=N1)N

Computed Properties

• Exact Mass: 200.06981089g/mol
• Monoisotopic Mass: 200.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 471.1±48.0 °C(Predicted)
• pka: 0.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Amino-2-methoxyquinazoline-4-carbonitrile

6-Amino-2-methoxyquinazoline-4-carbonitrile: A Promising Compound in Modern Drug Discovery

The compound with CAS No. 1823363-18-3, known as 6-Amino-2-methoxyquinazoline-4-carbonitrile, has recently emerged as a significant player in the field of medicinal chemistry and drug development. This compound, characterized by its unique structure and potential biological activities, has garnered considerable attention from researchers worldwide. Its molecular framework, which includes an amino group at position 6, a methoxy group at position 2, and a cyano group at position 4 of the quinazoline ring, provides a versatile platform for exploring its pharmacological properties.

Recent studies have highlighted the anti-cancer properties of 6-Amino-2-methoxyquinazoline-4-carbonitrile, particularly its ability to inhibit key enzymes and pathways involved in tumor growth and metastasis. For instance, research published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against protein kinase targets, which are often overexpressed in various cancers. The cyano group at position 4 has been identified as a critical moiety contributing to its binding affinity and selectivity towards these targets.

In addition to its anti-cancer potential, 6-Amino-2-methoxyquinazoline-4-carbonitrile has shown promise in the treatment of neurodegenerative diseases. A study conducted by researchers at the University of California revealed that this compound can modulate the activity of neuronal ion channels, potentially offering a novel therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group at position 2 plays a pivotal role in stabilizing the compound's interaction with these channels, enhancing its efficacy.

The synthesis of 6-Amino-2-methoxyquinazoline-4-carbonitrile has also been optimized in recent years, thanks to advancements in organic chemistry. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that utilize microwave-assisted synthesis or catalytic cross-coupling reactions. These improvements not only enhance the scalability of production but also reduce the environmental footprint associated with its manufacturing.

Furthermore, computational studies using molecular docking and machine learning algorithms have provided deeper insights into the binding modes and pharmacokinetic profiles of 6-Amino-2-methoxyquinazoline-4-carbonitrile. These studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a strong candidate for preclinical testing.

Despite its immense potential, challenges remain in fully realizing the therapeutic applications of 6-Amino-2-methoxyquinazoline-4-carbonitrile. Issues such as drug resistance and off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and translating this promising compound into clinically viable treatments.

In conclusion, 6-Amino-2-methoxyquinazoline-4-carbonitrile represents a groundbreaking advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a leading candidate in the fight against cancer and neurodegenerative diseases. As research continues to unfold, this compound holds the potential to revolutionize modern medicine and improve patient outcomes worldwide.